4-Methylbenzoic acid
4-Methylbenzoic acid
P-toluic acid is a white powder. Sublimes. (NTP, 1992)
P-toluic acid is a methylbenzoic acid in which the methyl substituent is located at position 4. It is a conjugate acid of a p-toluate.
4-Methylbenzoic acid is a natural product found in Aloe africana, Homo sapiens, and other organisms with data available.
P-toluic acid is a methylbenzoic acid in which the methyl substituent is located at position 4. It is a conjugate acid of a p-toluate.
4-Methylbenzoic acid is a natural product found in Aloe africana, Homo sapiens, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
99-94-5
VCID:
VC21059815
InChI:
InChI=1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10)
SMILES:
CC1=CC=C(C=C1)C(=O)O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
4-Methylbenzoic acid
CAS No.: 99-94-5
Cat. No.: VC21059815
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-toluic acid is a white powder. Sublimes. (NTP, 1992) P-toluic acid is a methylbenzoic acid in which the methyl substituent is located at position 4. It is a conjugate acid of a p-toluate. 4-Methylbenzoic acid is a natural product found in Aloe africana, Homo sapiens, and other organisms with data available. |
|---|---|
| CAS No. | 99-94-5 |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 4-methylbenzoic acid |
| Standard InChI | InChI=1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10) |
| Standard InChI Key | LPNBBFKOUUSUDB-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)O |
| Boiling Point | 525 to 527 °F at 760 mmHg (NTP, 1992) |
| Melting Point | 356 to 360 °F (NTP, 1992) 181 °C |
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